Cas no 1181729-40-7 (6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid)

6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid is a pyrimidine derivative featuring both morpholine and isopropyl functional groups, which contribute to its unique chemical properties. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The carboxylic acid moiety allows for further derivatization, while the morpholine ring enhances solubility and bioavailability. Its structural features make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapeutics. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid structure
1181729-40-7 structure
Product Name:6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid
CAS No:1181729-40-7
MF:C12H17N3O3
MW:251.281682729721
CID:5186760
Update Time:2025-06-14

6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid
    • 6-isopropyl-2-morpholino-pyrimidine-4-carboxylic acid
    • 6-Isopropyl-2-morpholinopyrimidine-4-carboxylicacid
    • 2-morpholin-4-yl-6-propan-2-ylpyrimidine-4-carboxylic acid
    • Inchi: 1S/C12H17N3O3/c1-8(2)9-7-10(11(16)17)14-12(13-9)15-3-5-18-6-4-15/h7-8H,3-6H2,1-2H3,(H,16,17)
    • InChI Key: MUYUCDWCYMPCOU-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(C(=O)O)C=C(C(C)C)N=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6

6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid Related Literature

Additional information on 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid

Recent Advances in the Study of 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid (CAS: 1181729-40-7)

6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid (CAS: 1181729-40-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and morpholine substitution, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's structural features make it a promising scaffold for the design of novel therapeutic agents, particularly in the areas of kinase inhibition and targeted cancer therapies.

Recent literature highlights the synthetic versatility of 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid, with several research groups reporting efficient synthetic routes to this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis of this compound, which has facilitated further biological evaluation. The synthetic approach involved a key cyclization step followed by selective functionalization at the 4-position, yielding the target compound with excellent purity and yield.

Biological studies have revealed that 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid exhibits interesting pharmacological properties. In vitro screening against a panel of protein kinases showed moderate inhibitory activity against several clinically relevant targets, including PI3K and mTOR. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest that structural optimization of this scaffold could lead to more potent and selective kinase inhibitors for cancer treatment.

The molecular interactions of 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid with biological targets have been investigated through computational modeling and X-ray crystallography. A 2024 study published in ACS Chemical Biology provided detailed structural insights into the binding mode of this compound with its protein targets, revealing key hydrogen bonding interactions mediated by the carboxylic acid group and hydrophobic contacts involving the isopropyl substituent.

Recent patent filings indicate growing commercial interest in derivatives of 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid. Several pharmaceutical companies have claimed novel compounds based on this scaffold for various therapeutic applications, particularly in oncology and inflammatory diseases. This intellectual property activity underscores the compound's potential as a starting point for drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid derivatives. Current research efforts are focused on improving the pharmacokinetic properties of these compounds while maintaining their biological activity. Recent studies have explored various prodrug strategies and formulation approaches to address solubility and bioavailability issues associated with this chemical series.

In conclusion, 6-Isopropyl-2-morpholinopyrimidine-4-carboxylic acid (CAS: 1181729-40-7) represents a valuable chemical scaffold with demonstrated biological activity and significant potential for further development. Ongoing research continues to explore its applications in medicinal chemistry, with particular emphasis on structure-activity relationship studies and lead optimization. The compound's unique structural features and promising biological profile make it an important subject of investigation in current drug discovery efforts.

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